Cas no 1177279-77-4 (Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride)

• Product Name: Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride
• CAS No: 1177279-77-4
• MF: C₆H₁₁ClF₃NO₂
• MW: 221.605251550674
• CID: 4683599
• Update Time: 2025-06-03

Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl [(2,2,2-trifluoroethyl)amino]acetate hydrochloride
• ethyl 2-[(2,2,2-trifluoroethyl)amino]acetate hydrochloride
• Z425449684
• ETHYL[(2,2,2-TRIFLUOROETHYL)AMINO]ACETATE HYDROCHLORIDE
• ethyl [(2,2,2-trifluoroethyl)amino]acetate hydrochloride, AldrichCPR
• Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride

• Inchi： 1S/C6H10F3NO2.ClH/c1-2-12-5(11)3-10-4-6(7,8)9;/h10H,2-4H2,1H3;1H
• InChI Key： QWNQOKQVSHNBRL-UHFFFAOYSA-N
• SMILES： Cl.FC(CNCC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 146
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride

Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride: A Comprehensive Overview

Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride, also known by its CAS number 1177279-77-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure and potential applications in drug development. The Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride contains a trifluoroethyl group, which introduces interesting electronic and steric properties to the molecule. These properties make it a valuable tool in the synthesis of bioactive compounds and intermediates for various therapeutic agents.

The synthesis of Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride involves a multi-step process that typically begins with the preparation of the trifluoroethyl group. This is often achieved through the reaction of trichloroethylene with a strong base or via other fluorination techniques. The subsequent steps involve the formation of the aminoacetate moiety and its subsequent esterification with ethanol to yield the final hydrochloride salt. The use of hydrochloric acid in the final step ensures the formation of a stable salt form, which is advantageous for storage and further chemical transformations.

Recent studies have highlighted the potential of Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride as a precursor in the synthesis of peptide analogs and other bioactive molecules. The trifluoroethyl group imparts a high degree of lipophilicity to the compound, which can enhance its ability to cross biological membranes. This property is particularly valuable in drug design, where membrane permeability is a critical factor for bioavailability.

In addition to its role as an intermediate in organic synthesis, Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Hydrochloride has been explored for its potential in catalysis. The trifluoroethyl group can act as a directing group in certain reactions, facilitating selective transformations. This has led to its use in asymmetric catalysis and other enantioselective processes. Recent advancements in catalytic methodologies have further expanded its utility in these areas.

The physical and chemical properties of Ethyl 2-(2,2, CAS No:1177-79-7) are well-documented. It exists as a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. Its stability under various reaction conditions makes it suitable for use in both laboratory-scale syntheses and potential industrial applications.

From an environmental perspective, Ethyl 2-(Trifluoroethyl)aminoacetate Hydrochloride has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that it undergoes moderate biodegradation under aerobic conditions but may persist in certain environmental compartments due to its fluorinated structure. Regulatory agencies have established guidelines for its safe handling and disposal to minimize ecological impact.

In conclusion, Ethyl 2-(Trifluoroethyl)aminoacetate Hydrochloride (CAS No:1177-79-7) is a versatile compound with significant potential in organic synthesis and pharmaceutical research. Its unique chemical properties make it an invaluable tool for scientists working on drug discovery and development projects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing modern chemistry.